Cas no 1191063-30-5 (Tert-butyl 4-bromophenethyl(methyl)carbamate)

• Product Name: Tert-butyl 4-bromophenethyl(methyl)carbamate
• CAS No: 1191063-30-5
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 4562564
• Update Time: 2025-08-05

Tert-butyl 4-bromophenethyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-BROMOPHENETHYL(METHYL)CARBAMATE
• tert-butyl N-[2-(4-bromophenyl)ethyl]-N-methylcarbamate
• n-boc-n-methyl-4-bromophenethylamine
• 1,1-dimethylethyl [2-(4-bromophenyl)ethyl]methylcarbamate
• Tert-butyl 4-bromophenethyl(methyl)carbamate

• Inchi： 1S/C14H20BrNO2/c1-14(2,3)18-13(17)16(4)10-9-11-5-7-12(15)8-6-11/h5-8H,9-10H2,1-4H3
• InChI Key： WWQRHCQPQUHKFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCN(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 4-bromophenethyl(methyl)carbamate

Tert-butyl 4-bromophenethyl(methyl)carbamate (CAS No. 1191063-30-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Tert-butyl 4-bromophenethyl(methyl)carbamate, identified by its CAS number 1191063-30-5, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural framework, combines a brominated phenethyl moiety with a carbamate functional group, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both a tertiary butyl group and a bromine atom at the 4-position of the phenyl ring enhances its reactivity, enabling diverse chemical modifications that are pivotal for drug discovery and development.

The significance of Tert-butyl 4-bromophenethyl(methyl)carbamate lies in its potential applications as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions. The phenethylamine core structure is particularly relevant in this context, as it is commonly found in psychoactive substances and has demonstrated efficacy in modulating neurotransmitter systems. The incorporation of a bromine atom at the 4-position of the phenyl ring further enhances its utility, as bromine is frequently employed in medicinal chemistry to improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Tert-butyl 4-bromophenethyl(methyl)carbamate is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are critical in oncology therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of Tert-butyl 4-bromophenethyl(methyl)carbamate, scientists have been able to generate derivatives with enhanced selectivity and potency against specific kinases. These derivatives have shown promise in preclinical studies, demonstrating the potential of this compound as a scaffold for future drug candidates.

Moreover, the carbamate functional group in Tert-butyl 4-bromophenethyl(methyl)carbamate offers additional opportunities for chemical manipulation. Carbamates are known for their ability to form stable amide-like bonds with biological targets, which can lead to prolonged duration of action for therapeutic agents. This property makes them particularly attractive in the development of long-acting drugs that require fewer dosing regimens. Recent studies have explored the use of carbamate-based compounds as modulators of protein-protein interactions, which are increasingly recognized as key targets for therapeutic intervention. The versatility of Tert-butyl 4-bromophenethyl(methyl)carbamate allows researchers to fine-tune its properties to suit specific biological targets, making it a valuable tool in medicinal chemistry.

In addition to its applications in drug discovery, Tert-butyl 4-bromophenethyl(methyl)carbamate has found utility in materials science and agrochemical research. Its unique structural features make it suitable for synthesizing advanced materials with tailored properties. For example, researchers have utilized derivatives of this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries ranging from electronics to automotive manufacturing. Furthermore, the bromine atom present in the structure can be leveraged for cross-coupling reactions, which are essential for constructing complex organic molecules used in agrochemicals.

The synthesis of Tert-butyl 4-bromophenethyl(methyl)carbamate itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions starting from readily available precursors such as 4-bromoiodobenzene or 4-bromoaniline. These precursors undergo sequential functionalization steps including nucleophilic substitution reactions to introduce the phenethyl group followed by carbamate formation using appropriate reagents like diisopropylethylamine hydrochloride (DIPEA-HCl). The use of palladium-catalyzed cross-coupling reactions has also been explored to improve synthetic efficiency and reduce byproduct formation.

The safety profile of Tert-butyl 4-bromophenethyl(methyl)carbamate is another critical consideration in its application across various fields. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks during synthesis and handling. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times when working with this compound. Additionally, good laboratory practices (GLP) should be adhered to ensure reproducibility and safety in experimental settings.

In conclusion, Tert-butyl 4-bromophenethyl(methyl)carbamate (CAS No. 1191063-30-5) represents a fascinating compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound underscores its importance as a scaffold for developing novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for Tert-butyl 4-bromophenethyl(methyl)carbamate will emerge, further solidifying its role as a cornerstone in modern chemical research.